Cas no 16464-64-5 (Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2))
16464-64-5 structure
Product Name:Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2)
CAS No:16464-64-5
MF:C10H16Br2N4S2
MW:416.198837280273
CID:144164
PubChem ID:204496
Update Time:2025-04-19
Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2) Chemical and Physical Properties
Names and Identifiers
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- Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2)
- [2-(carbamimidoylsulfanylmethyl)phenyl]methyl carbamimidothioate,dihydrobromide
- Carbamimidothioic acid, S,S'-(1,2-phenylenebis(methylene)) ester, dihydrobromide
- 16464-64-5
- Diisothiuronium-o-xylylene dibromide
- SCHEMBL2810146
- CRPZKMZORZBOJH-UHFFFAOYSA-N
- DTXSID20167785
- Pseudourea, 2,2'-(o-phenylenedimethylene)bis(2-thio-, dihydrobromide
- 2,2'-(o-Phenylenedimethylene)bis(2-thiopseudourea) dihydrobromide
- (1,2-phenylene)bis(methylene) dicarbamimidothioate dihydrobromide
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- Inchi: 1S/C10H14N4S2.2BrH/c11-9(12)15-5-7-3-1-2-4-8(7)6-16-10(13)14;;/h1-4H,5-6H2,(H3,11,12)(H3,13,14);2*1H
- InChI Key: CRPZKMZORZBOJH-UHFFFAOYSA-N
- SMILES: Br.Br.S(C(=N)N)CC1C=CC=CC=1CSC(=N)N
Computed Properties
- Exact Mass: 413.91848
- Monoisotopic Mass: 413.91831g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 231
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 99.74
Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2) Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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